Cas no 3160-59-6 (N-Cbz-L-isoleucine)

N-Cbz-L-isoleucine is a protected derivative of L-isoleucine, featuring a carboxybenzyl (Cbz) group at the nitrogen atom. This modification enhances stability and facilitates selective reactions in peptide synthesis, particularly in solid-phase and solution-phase methodologies. The Cbz group serves as an orthogonal protecting group, allowing for controlled deprotection under mild hydrogenolysis conditions without affecting other functional groups. N-Cbz-L-isoleucine is widely utilized in the synthesis of complex peptides and pharmaceutical intermediates due to its high purity, predictable reactivity, and compatibility with standard coupling reagents. Its crystalline form ensures ease of handling and accurate weighing, making it a reliable choice for research and industrial applications.
N-Cbz-L-isoleucine structure
N-Cbz-L-isoleucine structure
Product Name:N-Cbz-L-isoleucine
CAS No:3160-59-6
MF:C14H19NO4
MW:265.30496430397
MDL:MFCD00610462
CID:43880
PubChem ID:102945
Update Time:2025-10-14

N-Cbz-L-isoleucine Chemical and Physical Properties

Names and Identifiers

    • Cbz-L-Isoleucine
    • Z-L-isoleucine
    • Z-Ile-OH dicyclohexylamine salt
    • N-Carbobenzoxy-L-isoleucine
    • CBZ-L-Isoleucine-OH
    • N-Cbz-L-isoleucine
    • N-Benzyloxycarbonyl-L-isoleucine
    • Z-Ile-OH
    • z-Ile
    • (2S,3S)-3-methyl-2-(phenylmethoxycarbonylamino)pentanoic acid
    • Benzyloxycarbonyl-L-isoleucine
    • Z-Ile-OH (oil)
    • Z-L-Ile-OH
    • AmbotzZAA1009
    • Cbz-isoleucine
    • Cbz-L-isoluecine
    • N-Carbobenzyloxy-L-isoleucine
    • N-Carbobenzyloxy-L-isoleucine,Z-Ile-OH
    • N-Cbz-isoleucine
    • N-Cbz-L-Ile-OH
    • UPCMLD00WV-81:002
    • Z-lle-OH
    • rel-(2S,3S)-2-(((Benzyloxy)carbonyl)amino)-3-methylpentanoic acid
    • CS-D1198
    • (2S,3S)-2-(benzyloxycarbonylamino)-3-methyl-pentanoate
    • UPCMLD00WV-81
    • EN300-121293
    • Nalpha -Benzyloxycarbonyl-L-isoleucine
    • (2S,3S)-2-(benzyloxycarbonylamino)-3-methylpentanoic acid
    • (2S,3S)-2-{[(benzyloxy)carbonyl]amino}-3-methylpentanoic acid
    • AM81851
    • AKOS015836889
    • SCHEMBL221435
    • 3160-59-6
    • JSHXJPFZKBRLFU-JQWIXIFHSA-N
    • A820927
    • L-Isoleucine, N-[(phenylmethoxy)carbonyl]-
    • AKOS010367327
    • HY-78897
    • Cbz-(L)-Ile-OH
    • (2S,3S)-2-(((BENZYLOXY)CARBONYL)AMINO)-3-METHYLPENTANOIC ACID
    • N-Z-Ile-OH
    • TK7LE9K5EV
    • Q-102759
    • N-[(Phenylmethoxy)carbonyl]-L-isoleucine
    • CHEMBL1221958
    • AS-49206
    • FD21801
    • ((Benzyloxy)carbonyl)-L-isoleucine
    • N-alpha-Benzyloxycarbonyl-L-isoleucine
    • Z-L-Isoleucine, 98%
    • 4276-05-5
    • rel-((Benzyloxy)carbonyl)-L-isoleucine
    • MDL: MFCD00610462
    • Inchi: 1S/C14H19NO4/c1-3-10(2)12(13(16)17)15-14(18)19-9-11-7-5-4-6-8-11/h4-8,10,12H,3,9H2,1-2H3,(H,15,18)(H,16,17)/t10-,12-/m0/s1
    • InChI Key: JSHXJPFZKBRLFU-JQWIXIFHSA-N
    • SMILES: OC([C@H]([C@@H](C)CC)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 265.13100
  • Monoisotopic Mass: 265.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.8
  • Topological Polar Surface Area: 75.6A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1356 (rough estimate)
  • Melting Point: 52-54 °C (lit.)
  • Boiling Point: 442.8 ℃ at 760 mmHg
  • Flash Point: 221.6 °C
  • Refractive Index: 6.5 ° (C=6, EtOH)
  • PSA: 75.63000
  • LogP: 2.80300
  • Specific Rotation: 7 º (c=6, EtOH)
  • Optical Activity: [α]20/D +6.0°, c = 6 in ethanol
  • Solubility: Not available

N-Cbz-L-isoleucine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xn
  • Safety Term:S24/25
  • Risk Phrases:R20/21/22
  • Storage Condition:2-8°C

N-Cbz-L-isoleucine Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Cbz-L-isoleucine Pricemore >>

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N-Cbz-L-isoleucine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3160-59-6)CBZ-L-Isoleucine
Order Number:LE18183
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:18
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3160-59-6)N-Cbz-L-isoleucine
Order Number:A820927
Stock Status:in Stock
Quantity:1kg/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):496.0/248.0
Email:sales@amadischem.com

N-Cbz-L-isoleucine Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3160-59-6)CBZ-L-Isoleucine
LE18183
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:3160-59-6)N-Cbz-L-isoleucine
A820927
Purity:99%/99%
Quantity:1kg/500g
Price ($):496.0/248.0
Email